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molecular formula C9H6F3NO5 B1466862 Methyl 4-hydroxy-5-nitro-2-(trifluoromethyl)benzoate CAS No. 1163281-01-3

Methyl 4-hydroxy-5-nitro-2-(trifluoromethyl)benzoate

Cat. No. B1466862
CAS RN: 1163281-01-3
M. Wt: 265.14 g/mol
InChI Key: QBNDANXLVYIJDF-UHFFFAOYSA-N
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Patent
US08389511B2

Procedure details

Methyl 4-hydroxy-5-nitro-2-(trifluoromethyl)benzoate (58.0 g) was dissolved in methanol (600 ml), and thereto was added 10% palladium carbon (50% wet.: 11.60 g). The mixture was vigorously stirred under hydrogen atmosphere at 25° C. for 8 hours. After the reaction was complete, the mixture was filtered on celite, washed with methanol, and the filtrate was concentrated under reduced pressure to give the title compound (53.0 g).
Name
Methyl 4-hydroxy-5-nitro-2-(trifluoromethyl)benzoate
Quantity
58 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
600 mL
Type
solvent
Reaction Step One
Name
palladium carbon
Quantity
11.6 g
Type
catalyst
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[C:11]([N+:12]([O-])=O)=[CH:10][C:5]([C:6]([O:8][CH3:9])=[O:7])=[C:4]([C:15]([F:18])([F:17])[F:16])[CH:3]=1>CO.[C].[Pd]>[NH2:12][C:11]1[C:2]([OH:1])=[CH:3][C:4]([C:15]([F:16])([F:17])[F:18])=[C:5]([CH:10]=1)[C:6]([O:8][CH3:9])=[O:7] |f:2.3|

Inputs

Step One
Name
Methyl 4-hydroxy-5-nitro-2-(trifluoromethyl)benzoate
Quantity
58 g
Type
reactant
Smiles
OC1=CC(=C(C(=O)OC)C=C1[N+](=O)[O-])C(F)(F)F
Name
methanol
Quantity
600 mL
Type
solvent
Smiles
CO
Step Two
Name
palladium carbon
Quantity
11.6 g
Type
catalyst
Smiles
[C].[Pd]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
25 °C
Stirring
Type
CUSTOM
Details
The mixture was vigorously stirred under hydrogen atmosphere at 25° C. for 8 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the mixture was filtered on celite
WASH
Type
WASH
Details
washed with methanol
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 8 h
Name
title compound
Type
product
Smiles
NC=1C(=CC(=C(C(=O)OC)C1)C(F)(F)F)O
Measurements
Type Value Analysis
AMOUNT: MASS 53 g
YIELD: CALCULATEDPERCENTYIELD 103%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.